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Compound of Interest

Compound Name: Avitinib maleate

Cat. No.: B605098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Avitinib maleate, also known as Abivertinib maleate, is a third-generation, irreversible, and

orally active epidermal growth factor receptor (EGFR) inhibitor.[1][2][3] It is highly selective for

EGFR mutants, including the T790M resistance mutation, making it a critical tool in non-small

cell lung cancer research and drug development.[4] Accurate and consistent preparation of

Avitinib maleate stock solutions is paramount for obtaining reliable and reproducible results in

cell-based assays. This document provides a detailed protocol for the preparation, storage, and

handling of Avitinib maleate stock solutions for in vitro research applications.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Avitinib maleate is essential

for its proper handling and use in experimental settings.
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Property Value Source

Molecular Weight 603.60 g/mol [1][2][5][6]

Appearance Solid powder [5]

Solubility in DMSO ≥ 100 mg/mL (165.67 mM) [1][3][6]

Solubility in Water Insoluble [1][6]

Solubility in Ethanol Insoluble [6]

Experimental Protocol: Preparation of a 10 mM
Avitinib Maleate Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Avitinib maleate in

dimethyl sulfoxide (DMSO).

Materials:

Avitinib maleate powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene centrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Pre-weighing Preparation: Before handling the compound, ensure a clean and dry

workspace. Allow the Avitinib maleate vial to equilibrate to room temperature for at least 15-

20 minutes before opening to prevent condensation of moisture.
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Weighing Avitinib Maleate: Carefully weigh out the desired amount of Avitinib maleate
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 6.036 mg of Avitinib maleate.

Dissolution in DMSO: Add the appropriate volume of high-purity DMSO to the tube

containing the weighed Avitinib maleate. To continue the example, add 1 mL of DMSO to

the 6.036 mg of powder.

Complete Solubilization: Tightly cap the tube and vortex thoroughly until the Avitinib
maleate is completely dissolved. Gentle warming in a 37°C water bath can aid in dissolution

if necessary, but avoid excessive heat. Visually inspect the solution to ensure there are no

visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile polypropylene

microcentrifuge tubes.[3]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1][3] Ensure the tubes are tightly sealed to prevent

solvent evaporation and contamination.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the targeted signaling pathway of Avitinib maleate and the

experimental workflow for preparing stock solutions.
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Caption: Avitinib maleate inhibits mutant EGFR phosphorylation.
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Caption: Workflow for preparing Avitinib maleate stock solutions.

Recommendations for Use in Cell Culture
Final DMSO Concentration: When diluting the stock solution into cell culture media, ensure

the final concentration of DMSO is kept low (typically below 0.1%) to avoid solvent-induced

cytotoxicity.

Working Concentrations: The effective concentration of Avitinib maleate can vary

significantly between different cell lines and assays. It is recommended to perform a dose-
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response curve to determine the optimal working concentration for your specific

experimental setup.

Stability in Media: Once diluted in aqueous cell culture media, it is advisable to use the

solution promptly as the stability of the compound may be limited.

By adhering to these guidelines, researchers can ensure the integrity and consistency of their

Avitinib maleate stock solutions, leading to more reliable and reproducible experimental

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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